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Compound of Interest

Compound Name: 2-Butylcyclohexanol

Cat. No.: B1329857 Get Quote

2-Butylcyclohexanol is an alcohol used as an intermediate and solvent in various chemical

syntheses and as a fragrance ingredient.[1] The term "2-Butylcyclohexanol" can refer to

several isomers, including 2-sec-butylcyclohexanol and 2-tert-butylcyclohexanol, each with

potentially distinct physical and toxicological properties. Given the structural similarities, a

comprehensive safety protocol must consider the shared hazards of this chemical family while

being mindful of isomer-specific data. This guide provides drug development professionals,

researchers, and scientists with a framework for handling 2-Butylcyclohexanol safely,

grounded in an understanding of its chemical characteristics and potential health effects. The

core principle is the minimization of exposure through a combination of engineering controls,

administrative policies, and appropriate personal protective equipment.

Section 1: Hazard Identification and Classification
The primary hazards associated with 2-Butylcyclohexanol isomers involve irritation to the skin

and eyes, with potential for respiratory irritation and harm if inhaled or swallowed.[2][3][4][5]

The Globally Harmonized System (GHS) provides a basis for classifying these hazards.

Routes of Exposure:

Dermal Contact: Direct contact with the liquid can cause skin irritation.[2][3] The chemical's

properties allow it to potentially be absorbed through the skin, making prolonged contact a

concern.
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Ocular Contact: Splashes pose a significant risk, with the potential to cause serious eye

irritation.[1][5][6][7]

Inhalation: While the vapor pressure is relatively low at room temperature, heating the

substance or generating aerosols can create an inhalation hazard, potentially leading to

respiratory tract irritation.[2][3][4]

Ingestion: Accidental ingestion can cause gastrointestinal irritation and may be harmful.[2][3]

[4]

Table 1: GHS Hazard Classification for 2-Butylcyclohexanol Isomers

Hazard Class Classification Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][3]

Serious Eye

Damage/Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[1][5][6][7]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[2][3]

Aquatic Hazard

(Acute)
Category 3

H402: Harmful to

aquatic life
[7]

Section 2: Physical and Chemical Properties
Understanding the physicochemical properties of 2-Butylcyclohexanol is fundamental to

implementing effective safety measures. The high flash point, for instance, indicates that it is a

combustible liquid rather than a flammable one, meaning it requires heating before it can ignite.

[5][8][9] Its low water solubility and vapor pressure are also key considerations for spill cleanup

and inhalation risk assessment.[8][10]
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Table 2: Physicochemical Data for 2-Butylcyclohexanol Isomers

Property
2-sec-
Butylcyclohex
anol

2-tert-
Butylcyclohex
anol

2-
Butylcyclohex
anol

Source(s)

Molecular

Formula
C₁₀H₂₀O C₁₀H₂₀O C₁₀H₂₀O [6][8][9]

Molecular Weight 156.27 g/mol 156.27 g/mol 156.27 g/mol [6][8][11]

Appearance Liquid
White crystalline

solid
- [1][2]

Boiling Point
219 °C @ 760

mmHg

110-115 °C @

20 hPa

217.9 °C @ 760

mmHg
[7][8][9]

Flash Point 88.5 °C
79 °C (closed

cup)
87.9 °C [8][9]

Density 0.908 g/cm³
0.902 g/mL @ 25

°C
0.897 g/cm³ [8][9]

Vapor Pressure
0.0257 mmHg @

25°C

2.01 hPa @ 65

°C
- [7][8]

Water Solubility Low
0.264 g/L @ 20

°C
- [2][7]

Section 3: Engineering Controls and Safe Handling
Practices
A proactive approach to safety prioritizes engineering and administrative controls to minimize

exposure, with personal protective equipment serving as the final barrier.

Hierarchy of Controls: The most effective safety strategy involves a multi-layered approach.
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Hierarchy of Controls for Chemical Safety

Elimination
(Remove the hazard)

Substitution
(Replace with a safer alternative)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Required PPE Ensemble

Researcher

Chemical Splash Goggles
(EN166 or ANSI Z87.1)

Face Shield
(for splash risk)

  +

Protected
User

Lab Coat
(Long-sleeved, closed)

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Full-Length Trousers
& Closed-Toe Shoes
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Click to download full resolution via product page

Caption: Standard PPE for handling 2-Butylcyclohexanol.

Detailed PPE Protocol:

Eye/Face Protection: Wear chemical safety goggles that provide a complete seal around the

eyes, compliant with OSHA 29 CFR 1910.133 or European Standard EN 166. [2][4][5]

[12]When handling larger volumes or when there is a significant risk of splashing, a face

shield must be worn in addition to goggles. [13][12]2. Skin Protection:

Gloves: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally suitable

for incidental contact. [2][12]It is critical to inspect gloves before each use and remove

them promptly and properly if contaminated. Thin disposable gloves provide a contact

barrier only and must be discarded immediately upon suspected contamination. [13] *

Clothing: A flame-resistant lab coat that fastens securely, long trousers, and fully enclosed,

non-perforated shoes are required to protect the skin. [2]3. Respiratory Protection: Under

conditions of normal use with adequate engineering controls (i.e., in a chemical fume

hood), respiratory protection is not typically required. [2]If engineering controls are

insufficient or during a large-scale spill, a NIOSH-approved respirator with an organic

vapor cartridge may be necessary. [2][4]

Section 5: Storage and Disposal Procedures
Storage Protocol:

Container: Keep the chemical in its original, tightly closed container. [2][3][4][14]2. Location:

Store in a cool, dry, and well-ventilated area designated for chemical storage. [4][5][14]3.

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

strong acids, and strong bases. [5][7] Waste Disposal Protocol:

Classification: 2-Butylcyclohexanol and any materials contaminated with it (e.g., absorbent

pads, gloves, paper towels) must be handled as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed, and appropriate hazardous waste

container.
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Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor, in

strict accordance with all local, state, and federal regulations. [2][3][15][14]Do not pour down

the drain. [14]

Section 6: Emergency Procedures
Rapid and correct response to an exposure or spill is critical to mitigating harm.

First-Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention. [2][3][4][5]* Skin Contact: Remove all contaminated clothing

immediately. Wash the affected skin area thoroughly with soap and plenty of water for at

least 15 minutes. If skin irritation persists, seek medical attention. [2][3][4]* Inhalation: Move

the affected person to fresh air. If breathing is difficult or they are not breathing, provide

artificial respiration. Seek medical attention if symptoms develop or persist. [2][3][4]*

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Give 1-2 glasses

of water to drink. Never give anything by mouth to an unconscious person. Seek immediate

medical attention. [2][3][4] Spill Response Protocol:

The following flowchart outlines the procedure for managing a small-scale laboratory spill. For

large spills, evacuate the area and contact the institution's emergency response team.
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Spill Occurs

Alert personnel in the immediate area

Assess spill size and risk
Is it a major spill?

Evacuate and call
Emergency Response

Yes

Don appropriate PPE
(Goggles, Gloves, Lab Coat)

No (Minor Spill)

Ensure adequate ventilation
(Open sash on fume hood)

Contain spill with
inert absorbent material

Carefully collect absorbed material
into a labeled waste container

Decontaminate the spill area

Dispose of waste container
as hazardous waste

Spill Response Complete

Click to download full resolution via product page

Caption: Flowchart for responding to a minor laboratory spill.
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Conclusion
The safe handling of 2-Butylcyclohexanol in a research environment is predicated on a

thorough understanding of its hazards and the diligent application of established safety

protocols. By implementing robust engineering controls, adhering to safe work practices, and

consistently using the correct personal protective equipment, researchers can effectively

minimize their risk of exposure. In the event of an emergency, the structured response

procedures outlined in this guide provide a clear path to mitigating harm. A proactive and

informed safety culture is the cornerstone of a secure and productive laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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